Cas no 91990-19-1 (2-Propenoic acid, (2-methylphenyl)methyl ester)

• Product Name: 2-Propenoic acid, (2-methylphenyl)methyl ester
• CAS No: 91990-19-1
• MF: C₁₁H₁₂O₂
• MW: 176.211783409119
• CID: 747856
• PubChem ID: 20129720
• Update Time: 2025-04-19

2-Propenoic acid, (2-methylphenyl)methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, (2-methylphenyl)methyl ester
• (2-methylphenyl)methyl prop-2-enoate
• 91990-19-1
• SCHEMBL1591973
• DTXSID40602769

• Inchi： 1S/C11H12O2/c1-3-11(12)13-8-10-7-5-4-6-9(10)2/h3-7H,1,8H2,2H3
• InChI Key： XQGNVGAVZKVCBE-UHFFFAOYSA-N
• SMILES： O(C(C=C)=O)CC1C=CC=CC=1C

Computed Properties

• Exact Mass: 176.083729621g/mol
• Monoisotopic Mass: 176.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26.3Ų